Cas no 2138353-66-7 ({1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide)

• Product Name: {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide
• CAS No: 2138353-66-7
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5999675
• PubChem ID: 165671520
• Update Time: 2025-10-29

{1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-726350
• 2138353-66-7
• {1-azabicyclo[2.2.2]octan-4-yl}methanesulfonamide
• {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide

• Inchi： 1S/C8H16N2O2S/c9-13(11,12)7-8-1-4-10(5-2-8)6-3-8/h1-7H2,(H2,9,11,12)
• InChI Key： OPQUBCSTMGITEM-UHFFFAOYSA-N
• SMILES： S(CC12CCN(CC1)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide

{1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide: A Comprehensive Overview

The compound with CAS No 2138353-66-7, commonly referred to as {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique bicyclic structure, which combines the azabicyclo[2.2.2]octane framework with a methanesulfonamide group, making it a promising candidate for various applications in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide, leveraging innovative methodologies such as ring-closing metathesis and asymmetric catalysis. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced spectroscopic techniques like NMR and X-ray crystallography.

One of the most intriguing aspects of {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide is its potential in medicinal chemistry. Researchers have explored its ability to modulate key biological targets, including G-protein coupled receptors (GPCRs) and kinases, which are central to various disease states such as cancer, neurodegenerative disorders, and inflammation. Preclinical studies have demonstrated that this compound exhibits remarkable bioactivity, with favorable pharmacokinetic profiles that make it a strong candidate for therapeutic development.

In addition to its pharmacological applications, {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide has also been investigated for its role in materials science. Its rigid bicyclic structure and functionalizable groups make it an ideal building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength.

As the scientific community continues to explore the multifaceted properties of {1-Azabicyclo[2.2.2]octan-4-yl}methanesulfonamide, new insights into its synthesis, structure-function relationships, and applications are expected to emerge. This compound stands at the forefront of chemical innovation, poised to contribute significantly to both academic research and industrial applications.